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Compound of Interest

Compound Name: Cadalene

Cat. No.: B196121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cadalene (4-isopropyl-1,6-dimethylnaphthalene) is a bicyclic aromatic sesquiterpene with the

chemical formula C₁₅H₁₈.[1][2] As a naturally occurring hydrocarbon, it is found in the essential

oils of various plants and serves as a significant biomarker in paleobotanical and geochemical

studies. Beyond its role as a biomarker, cadalene and its derivatives have garnered interest for

their potential biological activities, including antioxidant and anti-inflammatory properties. This

technical guide provides a comprehensive overview of the physicochemical properties of

cadalene, detailed experimental protocols for their determination, and an exploration of its

potential biological signaling pathways.

Physicochemical Data
The following table summarizes the key physicochemical properties of Cadalene, compiled

from various sources. It is important to note that some variation in reported values exists, which

can be attributed to different experimental conditions and measurement techniques.
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Property Value Source(s)

IUPAC Name
1,6-dimethyl-4-(propan-2-

yl)naphthalene
[1][2]

Synonyms
Cadalin, 4-Isopropyl-1,6-

dimethylnaphthalene
[1]

Chemical Formula C₁₅H₁₈ [1][2]

Molecular Weight 198.30 g/mol [1][3]

Appearance Colorless to pale yellow liquid [4]

Melting Point
-14.17 °C (estimate) to 30.50

°C
[5][6]

Boiling Point
144-150 °C at 10 Torr; 291-298

°C at 760 mmHg
[3][7][8]

Density
0.9667 g/cm³ at 25 °C; 0.9795

g/cm³
[5][7]

Refractive Index (n_D²⁵) 1.5785 [6][7]

logP (Octanol-Water Partition

Coefficient)
5.23 - 5.7 [2][9][10]

Water Solubility
Insoluble; 0.00017 g/L

(predicted)
[2][5][7][10]

Solubility in Organic Solvents

Soluble in ethanol, hexane,

chloroform, benzene, and oils.

[5][7][8]

Vapor Pressure
0.001 - 0.002 mmHg at 25 °C

(estimated)
[8][9]

UV max (in ethanol)
228, 232, 280, 284, 295, 310,

317, 325 nm
[7]

Experimental Protocols
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Detailed experimental procedures are crucial for the accurate and reproducible determination

of physicochemical properties. Below are generalized protocols for key properties of Cadalene,

based on standard methodologies for polycyclic aromatic hydrocarbons and sesquiterpenes.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a substance like Cadalene, which can be liquid at room temperature, this would be more

accurately a freezing point determination.

Methodology: Capillary Method

Sample Preparation: A small amount of purified Cadalene is introduced into a capillary tube,

which is then sealed at one end.

Apparatus: A calibrated melting point apparatus or a Thiele tube filled with a high-boiling

point oil (e.g., mineral oil or silicone oil) is used.

Procedure: The capillary tube is attached to a thermometer and immersed in the oil bath.

The bath is heated slowly, at a rate of 1-2 °C per minute, as the expected melting point is

approached.

Observation: The temperature at which the solid begins to melt (the first appearance of

liquid) and the temperature at which the solid is completely melted are recorded as the

melting range. For pure substances, this range is typically narrow.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Methodology: Distillation Method

Apparatus: A simple distillation apparatus is assembled, consisting of a distilling flask, a

condenser, a receiving flask, and a calibrated thermometer.

Procedure: A sample of Cadalene (approximately 5-10 mL) is placed in the distilling flask

along with a few boiling chips to ensure smooth boiling. The apparatus is heated, and the
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temperature is monitored.

Observation: The temperature is recorded when the vapor condensation front is stable on

the thermometer bulb and the first drops of distillate are collected. This temperature, at a

given atmospheric pressure, is the boiling point. The barometric pressure should always be

recorded alongside the boiling point.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology: Shake-Flask Method (for Water Solubility)

Procedure: An excess amount of Cadalene is added to a known volume of deionized water

in a sealed flask.

The flask is agitated in a constant temperature bath (e.g., 25 °C) for an extended period

(e.g., 24-48 hours) to ensure equilibrium is reached.

After agitation, the solution is allowed to stand to permit phase separation.

An aliquot of the aqueous phase is carefully removed, filtered or centrifuged to remove any

undissolved Cadalene.

Analysis: The concentration of Cadalene in the aqueous phase is determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with a UV detector or Gas Chromatography-Mass Spectrometry (GC-MS).

Determination of logP (Octanol-Water Partition
Coefficient)
The partition coefficient is a measure of the differential solubility of a compound in two

immiscible solvents, typically octanol and water.

Methodology: Shake-Flask Method

Procedure: A known amount of Cadalene is added to a flask containing pre-saturated

octanol and water.
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The flask is shaken for a sufficient time to allow for partitioning equilibrium to be established.

The mixture is then centrifuged to separate the octanol and water layers.

Analysis: The concentration of Cadalene in both the octanol and water phases is determined

using an appropriate analytical method (e.g., HPLC-UV or GC-MS).

Calculation: The logP value is calculated as the logarithm of the ratio of the concentration of

Cadalene in the octanol phase to its concentration in the water phase.
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Caption: Workflow for the experimental determination of Cadalene's physicochemical

properties.
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Proposed Anti-Inflammatory Signaling Pathway
While the precise signaling pathway of Cadalene is still under investigation, based on the

known activities of other sesquiterpenes and related natural products, a plausible mechanism

involves the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B

cells) signaling pathway. This pathway is a central regulator of inflammation.
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Caption: Proposed mechanism of Cadalene's anti-inflammatory action via inhibition of the NF-

κB pathway.
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Cadalene, a naturally occurring sesquiterpene, possesses a distinct set of physicochemical

properties that are fundamental to understanding its environmental fate and potential biological

applications. This guide provides a consolidated resource for researchers, presenting key

quantitative data and outlining the standard experimental methodologies for their validation.

The proposed involvement of Cadalene in modulating inflammatory pathways, such as the NF-

κB cascade, highlights a promising area for future research in drug discovery and

development. Further investigation into the specific molecular targets and mechanisms of

action of Cadalene is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b196121#what-are-the-physicochemical-properties-of-
cadalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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